Cas no 29665-59-6 (4-N-Dodecyl-O-cresol)

• Product Name: 4-N-Dodecyl-O-cresol
• CAS No: 29665-59-6
• MF: C₁₉H₃₂O
• MW: 276.456786155701
• MDL: MFCD00191639
• CID: 239318
• PubChem ID: 87568741
• Update Time: 2025-06-15

4-N-Dodecyl-O-cresol Chemical and Physical Properties

Names and Identifiers

• 4-Dodecyl-2-methylphenol
• 4-Dodecyl-o-cresol
• 4-n-Dodecyl-o-cresol
• Phenol,4-dodecyl-2-methyl-
• 2-methyl-4-dodecylphenol
• 4-Lauryl-o-cresol
• 4-n-Dodecyl-o-cresol1000µg
• Phenol,4-dodecyl-2-methyl
• 4-Dodecyl-2-methylphenol #
• RJLWSJUUDKAMPQ-UHFFFAOYSA-
• RJLWSJUUDKAMPQ-UHFFFAOYSA-N
• AX8009056
• D2304
• SCHEMBL6351263
• D90040
• AS-59106
• FT-0638873
• InChI=1/C19H32O/c1-3-4-5-6-7-8-9-10-11-12-13-18-14-15-19(20)17(2)16-18/h14-16,20H,3-13H2,1-2H3
• MFCD00191639
• Phenol, 4-dodecyl-2-methyl-
• DTXSID40342118
• 29665-59-6
• AKOS015839862
• DB-047621
• 4-N-Dodecyl-O-cresol

• MDL： MFCD00191639
• Inchi： 1S/C19H32O/c1-3-4-5-6-7-8-9-10-11-12-13-18-14-15-19(20)17(2)16-18/h14-16,20H,3-13H2,1-2H3
• InChI Key： RJLWSJUUDKAMPQ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 276.24500
• Monoisotopic Mass: 276.245315640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 8.1
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 374.4±30.0 °C at 760 mmHg
• Flash Point: 40 °C
• PSA: 20.23000
• LogP: 6.16400
• Solubility: Not determined
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-N-Dodecyl-O-cresol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols

Additional information on 4-N-Dodecyl-O-cresol

Introduction to 4-N-Dodecyl-O-cresol (CAS No. 29665-59-6)

4-N-Dodecyl-O-cresol, with the chemical formula C₁₈H₃₆O₂, is a compound of significant interest in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 29665-59-6, has garnered attention due to its unique structural properties and potential applications in various scientific domains. The long alkyl chain and the cresol moiety contribute to its distinctive chemical behavior, making it a valuable candidate for further investigation.

The compound’s structure consists of a dodecyl group attached to a cresol ring, which imparts both lipophilic and hydrophilic characteristics. This dual nature allows 4-N-Dodecyl-O-cresol to interact effectively with both organic and aqueous environments, making it suitable for a wide range of applications in drug delivery systems, surfactants, and biochemical assays.

In recent years, there has been growing interest in the potential of 4-N-Dodecyl-O-cresol as a component in pharmaceutical formulations. Its ability to enhance the solubility of hydrophobic drugs has been explored in various studies. For instance, research has demonstrated its efficacy in improving the bioavailability of poorly soluble compounds by forming micelles or other complex structures that facilitate drug dissolution.

The cresol moiety in 4-N-Dodecyl-O-cresol also contributes to its antimicrobial properties. Studies have shown that derivatives of cresol compounds exhibit activity against a broad spectrum of bacteria and fungi. This has led to investigations into using 4-N-Dodecyl-O-cresol as an additive in antimicrobial coatings or as a component in topical formulations designed to combat infections.

Furthermore, the compound’s long alkyl chain provides stability and durability in various formulations. This characteristic makes it an attractive candidate for use in industrial applications, such as lubricants or corrosion inhibitors. The ability of 4-N-Dodecyl-O-cresol to form stable emulsions and suspensions also enhances its utility in cosmetic formulations, where it can act as an emulsifying agent or stabilizer.

The synthesis of 4-N-Dodecyl-O-cresol involves several steps that require precise control over reaction conditions. Typically, the process begins with the alkylation of cresol using dodecanol under acidic or basic catalysis. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the final product. Advanced synthetic techniques, such as flow chemistry or enzymatic catalysis, have been explored to optimize these processes.

In terms of analytical characterization, 4-N-Dodecyl-O-cresol is commonly analyzed using techniques such as gas chromatography-mass spectrometry (GC-MS), high-performance liquid chromatography (HPLC), and nuclear magnetic resonance (NMR) spectroscopy. These methods provide detailed information about the compound’s purity, molecular structure, and interactions with other substances.

The pharmacological potential of 4-N-Dodecyl-O-cresol has been a focus of recent research. Studies have investigated its effects on cellular pathways and its potential role in modulating inflammatory responses. For example, researchers have explored its interaction with lipid rafts and its ability to influence signal transduction processes. These findings suggest that 4-N-Dodecyl-O-cresol could be a valuable tool in developing novel therapeutic agents.

In addition to its biological activities, the compound’s environmental impact has also been studied. Research has examined its biodegradability and toxicity profile under various conditions. Understanding these parameters is crucial for assessing the sustainability of using 4-N-Dodecyl-O-cresol in different applications and ensuring that it does not pose undue risks to ecosystems.

The industrial applications of 4-N-Dodecyl-O-cresol are diverse and span multiple sectors. In agriculture, it has been tested as a component in pesticide formulations due to its ability to enhance the effectiveness of active ingredients while reducing environmental impact. In material science, it serves as an additive that improves the performance of polymers and coatings.

The future prospects for 4-N-Dodecyl-O-cresol are promising, with ongoing research aimed at uncovering new applications and optimizing existing ones. Advances in synthetic chemistry and analytical techniques are expected to further enhance our understanding of this compound’s properties and potential uses.